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Compound of Interest

Compound Name: Cyclobutyrol sodium

Cat. No.: B15345212 Get Quote

Introduction
Cyclobutyrol sodium is the sodium salt of α-ethyl-1-hydroxycyclohexaneacetic acid and is

utilized in research as a choleretic agent. Proper dissolution of this compound is critical for

accurate and reproducible results in in vitro studies. This document provides a detailed protocol

for the preparation of Cyclobutyrol sodium solutions for use in cell-based assays and other in

vitro experimental systems. The information is intended for researchers, scientists, and

professionals in the field of drug development.

Compound Information
Parameter Value

IUPAC Name Sodium 2-(1-hydroxycyclohexyl)butanoate

Molecular Formula C₁₀H₁₇NaO₃

Molecular Weight 208.23 g/mol

CAS Number 1130-23-0

Appearance White to off-white solid

Solubility Data
Quantitative solubility data for Cyclobutyrol sodium in common laboratory solvents is not

widely published. However, based on the solubility of structurally similar short-chain fatty acid
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sodium salts, the following table provides expected solubility profiles. Researchers are strongly

encouraged to perform their own solubility tests.

Solvent Expected Solubility
Concentration
(mg/mL)

Concentration
(mM)

Water Soluble > 20 mg/mL > 96 mM

Phosphate-Buffered

Saline (PBS, pH 7.2)
Soluble ~10 mg/mL ~48 mM

Ethanol (EtOH) Sparingly Soluble ~5 mg/mL ~24 mM

Dimethyl Sulfoxide

(DMSO)
Insoluble < 1 mg/mL < 4.8 mM

Experimental Protocols
Preparation of a 100 mM Aqueous Stock Solution
This protocol describes the preparation of a 100 mM stock solution of Cyclobutyrol sodium in

sterile, nuclease-free water.

Materials:

Cyclobutyrol sodium powder

Sterile, nuclease-free water

Sterile conical tubes (15 mL or 50 mL)

Calibrated analytical balance

Spatula

Vortex mixer

Sterile syringe filter (0.22 µm)

Sterile storage tubes
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Procedure:

Calculate the required mass: To prepare 10 mL of a 100 mM stock solution, calculate the

mass of Cyclobutyrol sodium needed using the following formula: Mass (g) = Molarity

(mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (g) = 0.1 mol/L x 0.01 L x 208.23

g/mol = 0.20823 g Therefore, 208.23 mg of Cyclobutyrol sodium is required.

Weigh the compound: Carefully weigh out 208.23 mg of Cyclobutyrol sodium powder on

an analytical balance and transfer it to a sterile 15 mL conical tube.

Dissolution: Add 8 mL of sterile, nuclease-free water to the conical tube.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Visually inspect the solution to ensure no solid particles remain.

Volume adjustment: Add sterile, nuclease-free water to bring the final volume to 10 mL.

Sterilization: Sterilize the stock solution by filtering it through a 0.22 µm sterile syringe filter

into a new sterile conical tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C for long-term storage (up to 6 months) or at 4°C for short-term use (up to 1 week).

Preparation of Working Solutions in Cell Culture Medium
This protocol outlines the dilution of the 100 mM aqueous stock solution to prepare working

solutions in a desired cell culture medium.

Materials:

100 mM Cyclobutyrol sodium aqueous stock solution

Sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile conical tubes or microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:

Thaw the stock solution: Thaw an aliquot of the 100 mM Cyclobutyrol sodium stock

solution at room temperature.

Calculate the required volume: Determine the volume of the stock solution needed to

achieve the desired final concentration in the cell culture medium. For example, to prepare 1

mL of a 1 mM working solution: V₁ = (C₂ x V₂) / C₁ V₁ = (1 mM x 1 mL) / 100 mM = 0.01 mL =

10 µL

Dilution: In a sterile tube, add 990 µL of pre-warmed cell culture medium.

Addition of stock: Add 10 µL of the 100 mM Cyclobutyrol sodium stock solution to the cell

culture medium.

Mixing: Gently mix the working solution by pipetting up and down or by gentle vortexing.

Application: The freshly prepared working solution is now ready to be added to the cell

cultures.

Note on Solvent Effects: As Cyclobutyrol sodium is soluble in aqueous solutions, the use of

organic solvents like DMSO or ethanol, which can have cytotoxic effects, is not necessary. If for

any reason an organic solvent must be used, it is crucial to include a vehicle control in the

experimental design to account for any solvent-induced effects on the cells. The final

concentration of the organic solvent in the cell culture medium should typically not exceed 0.1-

0.5%.

Signaling Pathways and Workflows
The following diagrams illustrate the logical workflow for the preparation of Cyclobutyrol
sodium solutions.
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Workflow for Preparing Cyclobutyrol Sodium Solutions

Stock Solution Preparation (100 mM Aqueous)
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Experimental Design Logic
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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